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molecular formula C9H8F2O3 B8438923 Methyl 2-(3,5-difluoro-4-hydroxyphenyl)acetate

Methyl 2-(3,5-difluoro-4-hydroxyphenyl)acetate

Cat. No. B8438923
M. Wt: 202.15 g/mol
InChI Key: AVHBDOUZSLZIDK-UHFFFAOYSA-N
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Patent
US08188092B2

Procedure details

Tribromoborane (2.357 mL, 24.93 mmol) was added dropwise to 2-(3,5-difluoro-4-methoxyphenyl)acetic acid (0.84 g, 4.16 mmol) in dichloromethane (5 mL) at ambient temperature under nitrogen. The resulting solution was stirred at ambient temperature for 16 hours. Methanol (8.41 mL, 207.76 mmol) was added dropwise (—care reaction is vigorous and exothermic—mixture maintained a reflux during the addition) and the mixture was stirred for a further 20 minutes. The reaction mixture was evaporated to dryness and redissolved in DCM (50 mL), and washed sequentially with saturated NaHCO3 (50 mL) and water (50 mL). The organic layer was dried by passing through a phase seperating cartridge and evaporated to afford desired product methyl 2-(3,5-difluoro-4-hydroxyphenyl)acetate (0.660 g, 79%).
Name
Tribromoborane
Quantity
2.357 mL
Type
reactant
Reaction Step One
Name
2-(3,5-difluoro-4-methoxyphenyl)acetic acid
Quantity
0.84 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Methanol
Quantity
8.41 mL
Type
reactant
Reaction Step Two
Name
methyl 2-(3,5-difluoro-4-hydroxyphenyl)acetate
Yield
79%

Identifiers

REACTION_CXSMILES
BrB(Br)Br.[F:5][C:6]1[CH:7]=[C:8]([CH2:15][C:16]([OH:18])=[O:17])[CH:9]=[C:10]([F:14])[C:11]=1[O:12]C.[CH3:19]O>ClCCl>[F:5][C:6]1[CH:7]=[C:8]([CH2:15][C:16]([O:18][CH3:19])=[O:17])[CH:9]=[C:10]([F:14])[C:11]=1[OH:12]

Inputs

Step One
Name
Tribromoborane
Quantity
2.357 mL
Type
reactant
Smiles
BrB(Br)Br
Name
2-(3,5-difluoro-4-methoxyphenyl)acetic acid
Quantity
0.84 g
Type
reactant
Smiles
FC=1C=C(C=C(C1OC)F)CC(=O)O
Name
dichloromethane
Quantity
5 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
Methanol
Quantity
8.41 mL
Type
reactant
Smiles
CO

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The resulting solution was stirred at ambient temperature for 16 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
—care reaction
TEMPERATURE
Type
TEMPERATURE
Details
exothermic—mixture maintained
TEMPERATURE
Type
TEMPERATURE
Details
a reflux during the addition) and the mixture
STIRRING
Type
STIRRING
Details
was stirred for a further 20 minutes
Duration
20 min
CUSTOM
Type
CUSTOM
Details
The reaction mixture was evaporated to dryness
DISSOLUTION
Type
DISSOLUTION
Details
redissolved in DCM (50 mL)
WASH
Type
WASH
Details
washed sequentially with saturated NaHCO3 (50 mL) and water (50 mL)
CUSTOM
Type
CUSTOM
Details
The organic layer was dried
CUSTOM
Type
CUSTOM
Details
seperating cartridge
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 16 h
Name
methyl 2-(3,5-difluoro-4-hydroxyphenyl)acetate
Type
product
Smiles
FC=1C=C(C=C(C1O)F)CC(=O)OC
Measurements
Type Value Analysis
AMOUNT: MASS 0.66 g
YIELD: PERCENTYIELD 79%
YIELD: CALCULATEDPERCENTYIELD 78.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.